Ethyl 2,3-dimethylcycloprop-2-ene-1-carboxylate

• CAS No.: 5783-75-5
• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol
• IUPAC Name: ethyl 2,3-dimethylcycloprop-2-ene-1-carboxylate
• InChI: InChI=1S/C8H12O2/c1-4-10-8(9)7-5(2)6(7)3/h7H,4H2,1-3H3
• InChI Key: NXYMSISRMBZIQD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C(=C1C)C

Description

Ethyl 2,3-dimethylcycloprop-2-ene-1-carboxylate is a useful research compound. Its molecular formula is C8H12O2 and its molecular weight is 140.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere 2-butyn (9.50 g, 176 mmol) was cooled to 0° C. and Rh2(OAc)4 (195 mg) was added. To the resulting suspension was added slowly over a period of 4.5 hours ethyl diazoacetate (8.02 g, 70 mmol). The mixture was stirred for 30 minutes and pentane (30 mL) was added. The solids were removed by filtration over Celite and the filtrate was concentrated in vacuo to afford ethyl 2,3-dimethylcycloprop-2-enecarboxylate (below) as a mixture with ethyl diazoacetate.